![molecular formula C13H13FN2OS B2915079 N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]butanamide CAS No. 308298-79-5](/img/structure/B2915079.png)
N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]butanamide” is a chemical compound with the molecular formula C10H12FNO . It is related to a class of compounds known as thiazoles, which are heterocyclic compounds with a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various techniques such as FTIR, 1H and 13C NMR, and MS . The structure can also be gauged by X-ray diffraction and subjected to crystallographic and conformational analyses .Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its molecular weight is 181.2068 .Scientific Research Applications
Synthesis and Characterization
N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]butanamide and related compounds have been synthesized through various chemical reactions, demonstrating the chemical flexibility and potential for creating diverse derivatives with potential biological activities. For instance, the synthesis and characterization of related thiazole derivatives have been extensively studied, revealing insights into their molecular structure through spectral analysis (Manolov, Ivanov, & Bojilov, 2021).
Antimicrobial Activity
Some derivatives of this compound have been evaluated for antimicrobial activity. For example, research has shown that certain thiazole and thiadiazole derivatives exhibit moderate antimicrobial properties, suggesting potential applications in addressing microbial infections (Farag, Kheder, & Mabkhot, 2009).
Anticancer and Antiviral Properties
There is interest in the anticancer and antiviral applications of this compound derivatives. Studies have synthesized novel flurbiprofen hydrazide derivatives, showing that some compounds exhibit inhibitory effects on hepatitis C virus NS5B polymerase and select human cancer cell lines, indicating potential therapeutic uses in viral infections and cancer (Çıkla et al., 2013).
Enzyme Inhibition
The enzyme inhibition capacity of this compound derivatives has also been explored. For example, certain compounds have been identified as potent inhibitors of the CDK2 enzyme, a critical regulator of cell cycle progression, offering insights into potential cancer therapeutic strategies (Vulpetti et al., 2006).
Luminescence and Fluorescence
Research into the luminescent properties of benzothiazole derivatives, including those structurally related to this compound, has shown potential applications in white light emission technologies. These studies suggest the feasibility of utilizing these compounds in developing new materials for optoelectronic devices (Lu et al., 2017).
properties
IUPAC Name |
N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2OS/c1-2-3-12(17)16-13-15-11(8-18-13)9-4-6-10(14)7-5-9/h4-8H,2-3H2,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPFLSPBYGZXWKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=NC(=CS1)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.